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Compound of Interest

Compound Name: ML171

Cat. No.: B113462

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling the NOX1 inhibitor, ML171. By adhering to these procedural steps, you
can minimize risk and maintain a safe research environment.

Personal Protective Equipment (PPE)

When handling ML171, a thorough risk assessment should be conducted to determine the
appropriate level of personal protective equipment. The following table summarizes the
recommended PPE based on the potential hazards associated with this compound.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b113462?utm_src=pdf-interest
https://www.benchchem.com/product/b113462?utm_src=pdf-body
https://www.benchchem.com/product/b113462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Protects against accidental
splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or disposable coveralls

should be worn.

Prevents skin contact with the
compound. Thicker gloves

offer better protection.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if handling
large quantities or if there is a

risk of aerosolization.

Minimizes inhalation of dust or

aerosols.

Foot Protection

Closed-toe shoes.

Protects feet from spills and

falling objects.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of ML171 and ensuring the

safety of laboratory personnel.

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.

o Store in a tightly sealed container.

Handle in a well-ventilated area, preferably in a chemical fume hood.
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o Keep in a cool, dry, and well-ventilated place.
e Protect from light.[1]

e Stock solutions, once reconstituted, should be aliquoted and frozen at -20°C and are stable
for up to 3 months.[1][2] For longer-term storage of up to two years, -80°C is recommended.

[3]

Disposal Plan

All waste materials contaminated with ML171 should be considered hazardous waste.

o Contaminated Materials: Used gloves, disposable lab coats, and other contaminated
materials should be placed in a designated, sealed container for hazardous waste.

e Unused Product: Dispose of unused ML171 and its solutions in accordance with local, state,
and federal regulations for chemical waste. Do not dispose of down the drain.

Experimental Workflow for Safe Handling of ML171

The following diagram outlines the procedural steps for the safe handling of ML171, from initial
preparation to final disposal.
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Figure 1. A workflow diagram illustrating the key steps for the safe handling of ML171 in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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